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Compound of Interest

Compound Name: 3-Methylbenzyl isocyanate

Cat. No.: B1349297 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methylbenzyl isocyanate (CAS number: 61924-25-2), also known as 1-

(isocyanatomethyl)-3-methylbenzene, is a versatile organic building block of significant interest

in medicinal chemistry and materials science.[1][2] Its reactive isocyanate functional group

makes it a valuable intermediate for the synthesis of a wide array of compounds, including

pharmaceuticals and polymers.[1] This technical guide provides a comprehensive overview of

its properties, applications, and relevant experimental methodologies.

Chemical and Physical Properties
The fundamental physicochemical properties of 3-Methylbenzyl isocyanate are summarized

in the table below, providing essential data for its handling, storage, and use in synthetic

chemistry.
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Property Value Reference

Molecular Formula C₉H₉NO [1][3][4]

Molecular Weight 147.17 g/mol [1][3][4]

Appearance Clear colorless to yellow liquid [1][3]

Density 1.052 g/mL at 25 °C [1][3][4]

Boiling Point 34-36 °C at 0.1 mmHg [1][3][4]

Flash Point 225 °F (107.2 °C) [1]

Refractive Index n20/D 1.523 [1][4]

Vapor Pressure 0.114 mmHg at 25°C [1]

Storage Temperature 2-8°C [1][4]

Synthesis and Reactivity
3-Methylbenzyl isocyanate is primarily utilized as a reactive intermediate. The isocyanate

group (-N=C=O) is highly electrophilic and readily reacts with nucleophiles such as amines,

alcohols, and water to form ureas, carbamates, and amines (after decarboxylation of the initial

carbamic acid), respectively.

A general workflow for the utilization of 3-Methylbenzyl isocyanate in the synthesis of a

substituted urea, a common structural motif in pharmacologically active compounds, is depicted

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://utoronto.scholaris.ca/server/api/core/bitstreams/07dc8242-5334-4ab1-baa0-171c41218f35/content
https://pmc.ncbi.nlm.nih.gov/articles/PMC7127754/
https://www.tandfonline.com/doi/pdf/10.1080/17518253.2020.1807616
https://utoronto.scholaris.ca/server/api/core/bitstreams/07dc8242-5334-4ab1-baa0-171c41218f35/content
https://pmc.ncbi.nlm.nih.gov/articles/PMC7127754/
https://www.tandfonline.com/doi/pdf/10.1080/17518253.2020.1807616
https://utoronto.scholaris.ca/server/api/core/bitstreams/07dc8242-5334-4ab1-baa0-171c41218f35/content
https://pmc.ncbi.nlm.nih.gov/articles/PMC7127754/
https://utoronto.scholaris.ca/server/api/core/bitstreams/07dc8242-5334-4ab1-baa0-171c41218f35/content
https://pmc.ncbi.nlm.nih.gov/articles/PMC7127754/
https://www.tandfonline.com/doi/pdf/10.1080/17518253.2020.1807616
https://utoronto.scholaris.ca/server/api/core/bitstreams/07dc8242-5334-4ab1-baa0-171c41218f35/content
https://pmc.ncbi.nlm.nih.gov/articles/PMC7127754/
https://www.tandfonline.com/doi/pdf/10.1080/17518253.2020.1807616
https://utoronto.scholaris.ca/server/api/core/bitstreams/07dc8242-5334-4ab1-baa0-171c41218f35/content
https://utoronto.scholaris.ca/server/api/core/bitstreams/07dc8242-5334-4ab1-baa0-171c41218f35/content
https://www.tandfonline.com/doi/pdf/10.1080/17518253.2020.1807616
https://utoronto.scholaris.ca/server/api/core/bitstreams/07dc8242-5334-4ab1-baa0-171c41218f35/content
https://utoronto.scholaris.ca/server/api/core/bitstreams/07dc8242-5334-4ab1-baa0-171c41218f35/content
https://www.tandfonline.com/doi/pdf/10.1080/17518253.2020.1807616
https://www.benchchem.com/product/b1349297?utm_src=pdf-body
https://www.benchchem.com/product/b1349297?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthetic Workflow using 3-Methylbenzyl Isocyanate
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Synthetic workflow for urea formation.
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Applications in Drug Discovery and Development
The primary application of 3-Methylbenzyl isocyanate in drug discovery is as a synthon for

the preparation of more complex molecules with therapeutic potential. Its utility is particularly

noted in the synthesis of inhibitors for various enzymes.

Synthesis of Human Leukocyte Elastase (HLE) Inhibitors
Human Leukocyte Elastase (HLE) is a serine protease implicated in the pathology of

inflammatory diseases such as chronic obstructive pulmonary disease (COPD) and acute

respiratory distress syndrome (ARDS). Consequently, the development of HLE inhibitors is a

significant area of pharmaceutical research. 3-Methylbenzyl isocyanate can be used as a key

building block in the synthesis of non-peptidic HLE inhibitors. For instance, it can be reacted

with an appropriate amine-containing scaffold to introduce the 3-methylbenzyl group, which can

interact with specific pockets in the enzyme's active site.

Experimental Protocols
The following is a representative experimental protocol for the synthesis of a substituted urea

using an isocyanate, which can be adapted for 3-Methylbenzyl isocyanate.

Objective: To synthesize a disubstituted urea via the reaction of an isocyanate with a primary

amine.

Materials:

3-Methylbenzyl isocyanate

Primary amine of interest

Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate
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Standard laboratory glassware and magnetic stirrer

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,

dissolve the primary amine (1.0 equivalent) in anhydrous DCM or THF under an inert

atmosphere (e.g., nitrogen or argon).

Addition of Isocyanate: To the stirred solution of the amine at 0 °C (ice bath), add a solution

of 3-Methylbenzyl isocyanate (1.05 equivalents) in the same anhydrous solvent dropwise

over a period of 10-15 minutes.

Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-4

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC)

until the starting materials are consumed.

Workup: Upon completion, quench the reaction by adding a small amount of water. Transfer

the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium

bicarbonate solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by recrystallization from an appropriate

solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel to

afford the pure disubstituted urea.

Biological Context: Human Leukocyte Elastase
Signaling
As 3-Methylbenzyl isocyanate is a precursor for HLE inhibitors, understanding the biological

role of HLE is crucial for drug development professionals. HLE, when released by neutrophils,

can degrade components of the extracellular matrix and activate or inactivate various signaling

molecules, contributing to tissue damage and inflammation. HLE inhibitors aim to block these

downstream effects.
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The following diagram illustrates a simplified signaling pathway involving Human Leukocyte

Elastase and the points of intervention for inhibitors.
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HLE signaling and point of inhibition.
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Safety and Handling
3-Methylbenzyl isocyanate is a hazardous substance and should be handled with appropriate

safety precautions in a well-ventilated fume hood.[4]

Hazard Statements:

Harmful if swallowed, in contact with skin, or if inhaled.[4]

Causes skin and serious eye irritation.[4]

May cause allergy or asthma symptoms or breathing difficulties if inhaled.[4]

May cause respiratory irritation.[4]

Precautionary Measures:

Wear protective gloves, protective clothing, eye protection, and face protection.[4]

Avoid breathing fumes, gas, mist, vapors, or spray.[4]

Use only outdoors or in a well-ventilated area.[4]

In case of inadequate ventilation, wear respiratory protection.[4]

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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